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Compound of Interest

Compound Name: Bisindolylmaleimide V

Cat. No.: B1667442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bisindolylmaleimide V (also known as Ro 31-6045) is a member of the bisindolylmaleimide

class of compounds, which are structurally related to the broad-spectrum kinase inhibitor

staurosporine. Unlike many of its counterparts, such as Bisindolylmaleimide I (GF 109203X)

and IX (Ro 31-8220), Bisindolylmaleimide V is largely inactive against most isoforms of

Protein Kinase C (PKC), making it an excellent negative control for studies investigating PKC

signaling. Its primary utility in kinase activity assays is to help researchers differentiate between

PKC-dependent and PKC-independent cellular effects of other, more active bisindolylmaleimide

compounds.

While predominantly used as a negative control for PKC, it is important to note that

Bisindolylmaleimide V is not entirely inert and has been shown to inhibit p70S6 Kinase (S6K)

with an IC50 value in the micromolar range. This application note provides detailed protocols

for the use of Bisindolylmaleimide V in in-vitro kinase activity assays, presents comparative

inhibitory data, and illustrates the relevant signaling pathways.

Data Presentation: Kinase Inhibitory Activity
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

Bisindolylmaleimide V and related, more active bisindolylmaleimide compounds against a
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panel of protein kinases. This data highlights the utility of Bisindolylmaleimide V as a negative

control for PKC while demonstrating its moderate activity against S6K.
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Compound Kinase Target IC50 (nM)
ATP
Concentration

Notes

Bisindolylmaleimi

de V

Protein Kinase C

(PKC)
>100,000 Not Specified

Often used as a

negative control

for PKC

inhibition.

p70S6 Kinase

(S6K)
8,000 Not Specified

Demonstrates

inhibitory activity

against S6K.

Glycogen

Synthase

Kinase-3 (GSK-

3)

>5,000 Not Specified

Shows little to no

effect on GSK-3

activity.

Bisindolylmaleimi

de I (GF

109203X)

PKCα 8 50 µM

Potent inhibitor

of classical and

novel PKC

isoforms.

PKCε 12 50 µM

p90RSK1 610 50 µM

Also inhibits

p90RSK

isoforms.

p90RSK2 310 50 µM

p90RSK3 120 50 µM

GSK-3β (in cell

lysates)
360 Not Specified

Potent inhibitor

of GSK-3.

Bisindolylmaleimi

de IX (Ro 31-

8220)

PKCα 4 50 µM

A very potent

pan-PKC

inhibitor.

PKCε 8 50 µM

p90RSK1 200 50 µM Also a potent

inhibitor of
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p90RSK

isoforms.

p90RSK2 36 50 µM

p90RSK3 5 50 µM

GSK-3β (in cell

lysates)
6.8 Not Specified

Extremely potent

inhibitor of GSK-

3.

Signaling Pathway Diagrams
The following diagrams illustrate the canonical Protein Kinase C (PKC) signaling pathway, for

which Bisindolylmaleimide V serves as a negative control, and the p70S6 Kinase (S6K)

signaling pathway, which is inhibited by Bisindolylmaleimide V.
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Caption: Canonical Protein Kinase C (PKC) signaling pathway.
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Start

Prepare Reagents:
- Kinase

- Substrate
- Buffers

- Inhibitors (BIM V, etc.)

Set up Reaction Mix:
Kinase, Substrate, Buffer,

and Inhibitor/Vehicle (DMSO)

Pre-incubate at RT
(e.g., 10 min)

Initiate Reaction with
[γ-³²P]ATP Mix

Incubate at 30-37°C
(e.g., 15-30 min)
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Spot onto P81 paper

Wash P81 paper to
remove free [γ-³²P]ATP

Measure Incorporated ³²P
(Scintillation Counting)

Analyze Data:
Calculate % Inhibition and IC50
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To cite this document: BenchChem. [Application Notes and Protocols for Bisindolylmaleimide
V in Kinase Activity Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667442#using-bisindolylmaleimide-v-in-kinase-
activity-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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